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This guide is designed for researchers, scientists, and drug development professionals

embarking on the complex but rewarding task of conducting systematic reviews of historical

medical literature. Unlike contemporary reviews, this endeavor presents unique challenges,

from navigating archaic terminology and disparate data formats to grappling with the inherent

biases of older research. This support center provides practical, in-depth troubleshooting

guides and frequently asked questions (FAQs) to navigate these hurdles effectively, ensuring

the scientific rigor and integrity of your findings.

Part 1: Troubleshooting Guides
This section addresses specific, complex problems you may encounter during your systematic

review of historical medical literature. Each guide provides a step-by-step protocol and explains

the rationale behind the recommended approach.

Troubleshooting Guide 1: Developing a Robust Search
Strategy for Historical Texts
Issue: My initial keyword searches in databases like PubMed are yielding irrelevant results or

missing key historical papers. The terminology for diseases and treatments has changed

significantly over time.
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Causality: Historical medical texts often use different terminologies, classifications, and

language styles compared to modern literature. A direct keyword search using current medical

terms will likely fail to capture a comprehensive set of relevant historical documents.

Protocol: The Chronological Terminology Expansion Strategy

Identify Core Concepts: Begin by defining your research question using a structured

framework like PICO (Population, Intervention, Comparison, Outcome), even if the

"intervention" is an older medical practice.[1][2]

Initial Modern Term Search: Conduct a preliminary search in databases like

PubMed/MEDLINE and Embase using current terminology to identify any modern reviews or

historical analyses on your topic.[3][4][5][6][7] This can provide a seed set of historical

articles and authors.

Historical Terminology Mining:

From the initial set of relevant articles, manually extract the exact terms and phrases used

to describe the condition, treatment, and outcomes during the historical period of interest.

Consult historical medical dictionaries, textbooks, and classification systems from the era

you are studying.

Utilize resources like the National Library of Medicine's (NLM) Medical Subject Headings

(MeSH) database to trace the evolution of medical terminology.[7]

Database Selection for Historical Content:

Beyond PubMed and Embase, expand your search to include databases with strong

historical collections, such as:

JSTOR (with a focus on historical medical journals)

Project MUSE

Wellcome Collection
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Scopus and Web of Science (for their broad interdisciplinary coverage that can include

historical perspectives).[4]

Google Scholar and Google Books (using date restrictions) can uncover digitized

historical texts and articles.

Constructing the Expanded Search String:

Combine modern and historical terms using Boolean operators (AND, OR, NOT).[8]

Use wildcards (*) and truncation ($) to account for variations in spelling and word endings

common in older texts.

Develop separate, tailored search strings for each database, as their syntax and indexing

may differ.[9]

Iterative Refinement:

Execute the expanded search and analyze the initial results for relevance.

Identify new historical terms from the relevant articles found and add them to your search

string.

Document every step of your search strategy, including the databases searched, the exact

search strings used, and the dates of the searches. This is a core requirement of the

PRISMA guidelines.[1][9][10][11][12]

Self-Validation: A successful search strategy will be transparent, reproducible, and

comprehensive.[12][13] You can validate your approach by ensuring that a known set of key

historical papers on your topic (identified in step 2) are successfully retrieved by your final

search strategy.

Visualization: Search Strategy Workflow
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Caption: Iterative workflow for developing a historical search strategy.

Troubleshooting Guide 2: Overcoming Challenges in
Data Extraction from Heterogeneous Historical Sources
Issue: The historical articles I've found have no standardized format. Data is often presented in

narrative form, tables are inconsistent, and some documents are scanned images or

handwritten notes, making automated data extraction impossible.

Causality: Older medical literature predates standardized reporting guidelines like CONSORT

or PRISMA.[10][11] Data was often embedded in descriptive text, and the transition from paper

to digital formats can introduce errors or create non-machine-readable documents.

Protocol: A Hybrid Manual and Technology-Assisted Extraction Process

Develop a Detailed Data Extraction Form: Before beginning, create a standardized form that

specifies exactly what information you need to collect from each study.[2] This should be

based on your PICO question and include fields for:

Study characteristics (author, year, location, study design)

Patient demographics (as available)

Intervention details (dosage, frequency, duration)

Outcome measures (as originally reported)
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Risk of bias assessment criteria (see Troubleshooting Guide 3)

Pilot Test the Extraction Form: Have at least two independent reviewers use the form to

extract data from a small subset of articles (3-5).[14] This helps identify any ambiguities or

missing fields and ensures consistency between reviewers.

Leverage Technology for Digitized Text:

Optical Character Recognition (OCR): For scanned documents or image-based PDFs, use

high-quality OCR software to convert them into searchable text.[15] Be aware that OCR

errors are common with older fonts and layouts, requiring manual verification.

Natural Language Processing (NLP) for Initial Screening: For large volumes of text, NLP

tools can be used for an initial pass to identify and tag key concepts (e.g., disease names,

treatments, patient counts).[16][17][18][19] This is not a substitute for manual extraction

but can help prioritize documents and locate relevant sections more quickly.[20][21]

Manual Data Extraction by Dual Reviewers:

Two independent reviewers should manually extract the data from all included studies

using the finalized extraction form.[14] This dual-extraction process is crucial for

minimizing errors and subjective interpretation.[22]

Consensus and Discrepancy Resolution:

After independent extraction, the two reviewers should compare their completed forms.

Discrepancies should be resolved through discussion. If an agreement cannot be reached,

a third, senior reviewer should adjudicate.

Data Verification and Cleaning:

Once all data is extracted into a central spreadsheet or database, perform a final round of

data cleaning to check for inconsistencies in formatting, units of measurement, or

terminology.

Self-Validation: The process is self-validating through the dual, independent review and

consensus process. The high level of agreement (inter-rater reliability) between the two initial
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extractors provides confidence in the accuracy of the final dataset.

Data Presentation: Comparison of Extraction Methods

Method Speed Accuracy Cost
Required
Expertise

Best For

Manual

Extraction
Slow

High (with

dual review)

Low

(software),

High (person-

hours)

Subject

Matter Expert

All historical

texts,

especially

narrative and

handwritten.

OCR +

Manual
Moderate

Variable

(depends on

source

quality)

Low to

Moderate

Basic

technical

skills

Scanned print

documents.

NLP-Assisted Fast

Moderate (for

initial

screening)

Moderate to

High

NLP/Data

Science

Large

corpora of

digitized,

machine-

readable text.

Part 2: Frequently Asked Questions (FAQs)
This section provides concise answers to common questions encountered during systematic

reviews of historical medical literature.

Q1: How can I assess the risk of bias in historical studies that don't follow modern reporting

standards?

A1: Assessing bias in historical studies requires adapting modern tools and applying historical

context. While tools like the Cochrane Risk of Bias tool (RoB 2.0) are designed for modern

RCTs, their core domains remain relevant.[23][24]

Adapt Existing Tools: Use the domains from tools like the Newcastle-Ottawa Scale for non-

randomized studies as a framework.[24] Focus on fundamental principles:
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Selection Bias: How were patients selected? Was there a comparison group?

Performance Bias: Were the interventions applied consistently?

Detection Bias: How were outcomes measured? Were the assessors blinded (unlikely, but

worth noting if they were)?

Attrition Bias: Were all patients accounted for at the end of the study?

Acknowledge Historical Context: Explicitly state that the study predates modern standards.

The goal is not to discredit the work but to understand its limitations.[25][26] For example,

randomization was not a common practice before the mid-20th century.

Focus on Transparency: Clearly document the criteria you used to assess bias and apply

them consistently across all included studies.[26]

Visualization: Risk of Bias Assessment Workflow
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Caption: Workflow for assessing risk of bias in historical studies.

Q2: Is it appropriate to perform a meta-analysis on data from historical studies?

A2: A meta-analysis should be approached with extreme caution.[27] It is often inappropriate

due to the significant heterogeneity in historical studies.[28]

Assess Heterogeneity: Before considering a meta-analysis, you must rigorously assess the

clinical, methodological, and statistical heterogeneity between studies. Historical studies are

likely to differ substantially in:

Patient populations and disease definitions.
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Intervention protocols and formulations.

Outcome measures and reporting.

Underlying standards of care.

Narrative Synthesis as the Default: In most cases, a narrative synthesis of the findings is the

most appropriate and scientifically sound approach.[13] This involves summarizing and

explaining the findings from the included studies in a structured, textual format.

When a Meta-Analysis Might Be Possible: If you find a group of historical studies that are

remarkably similar in design, population, intervention, and outcome, a meta-analysis could

be considered. However, this is rare. You must pre-specify your intention to do this in your

review protocol.[2]

Q3: How do I handle changes in disease names and classifications over time?

A3: This is a fundamental challenge. Your methodology must be transparent and well-

documented.

Create a Terminology Map: As you research, create a table that maps historical terms to their

modern equivalents. Include citations for the sources you used to make these connections

(e.g., historical medical texts, expert consultation).

Define Your Inclusion Criteria Broadly: In your protocol, define the condition of interest by its

clinical features and symptoms, in addition to its name. This allows you to include studies

that describe the same underlying pathology even if they use different terminology.

Consult with Experts: Collaborate with medical historians or clinicians with expertise in the

history of the specific disease or specialty. Their knowledge can be invaluable in navigating

archaic terminology.

Document Your Decisions: In your final manuscript, include your terminology map as an

appendix and explicitly discuss how you handled the evolution of disease classification in

your methods section.

Q4: Where can I find grey literature from historical periods?

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 15 Tech Support

https://www.scribbr.com/methodology/systematic-review/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12366998/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672045?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A4: Finding historical grey literature (e.g., conference proceedings, government reports,

unpublished theses) is challenging but can be crucial for reducing publication bias.[22]

Library Special Collections: Contact university and medical libraries with special collections

in the history of medicine.

Institutional Archives: The archives of pharmaceutical companies, hospitals, and research

institutions may hold relevant documents.

Government Archives: National and state archives can be a source for public health reports

and other government-issued documents.

Dissertation Databases: Search ProQuest Dissertations & Theses Global for historical

dissertations.

Expert Consultation: Ask experts in the field if they are aware of any significant unpublished

work from the period.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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